Cas no 1355355-84-8 ((1-Methoxycyclopentyl)methanol)

• Product Name: (1-Methoxycyclopentyl)methanol
• CAS No: 1355355-84-8
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 4592884
• PubChem ID: 68029474
• Update Time: 2025-10-28

(1-Methoxycyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methoxycyclopentyl)methanol
• (1-Methoxycyclopentyl)methanol

• Inchi： 1S/C7H14O2/c1-9-7(6-8)4-2-3-5-7/h8H,2-6H2,1H3
• InChI Key： CSAKQFWACRXURU-UHFFFAOYSA-N
• SMILES： O(C)C1(CO)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.9
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1-Methoxycyclopentyl)methanol

Chemical Profile of (1-Methoxycyclopentyl)methanol (CAS No. 1355355-84-8)

(1-Methoxycyclopentyl)methanol, identified by its Chemical Abstracts Service Number (CAS No.) 1355355-84-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentyl ring substituted with a methoxy group and a hydroxymethyl group, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The structural framework of (1-Methoxycyclopentyl)methanol consists of a five-membered cyclopentane ring, which is a common motif in many biologically active molecules. The presence of both a methoxy (-OCH₃) and a hydroxymethyl (-CH₂OH) group on the same carbon atom introduces a high degree of stereoelectronic complexity, making it a versatile intermediate for further functionalization. This structural feature has prompted extensive interest in its reactivity and utility in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has shown keen interest in cyclopentane derivatives due to their favorable pharmacokinetic properties and potential as pharmacophores. The compound (1-Methoxycyclopentyl)methanol is no exception, as it serves as a valuable building block for the synthesis of novel therapeutic agents. Its unique stereochemistry allows for the exploration of different conformations, which can be fine-tuned to enhance binding affinity to biological targets.

One of the most compelling aspects of (1-Methoxycyclopentyl)methanol is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new scaffolds for drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The methoxy group can be easily modified through nucleophilic substitution reactions, while the hydroxymethyl group offers opportunities for further derivatization via oxidation or esterification.

The synthesis of (1-Methoxycyclopentyl)methanol itself is an intriguing process that highlights modern advances in organic synthesis. Traditional methods often involve multi-step sequences starting from readily available precursors such as cyclopentanone or cyclopentene derivatives. However, recent innovations have enabled more efficient routes, including catalytic hydrogenation and metal-catalyzed cross-coupling reactions, which have significantly improved yield and purity.

Recent research has also explored the use of computational chemistry to predict the behavior of (1-Methoxycyclopentyl)methanol in various reaction conditions. Molecular modeling studies have provided insights into its interactions with enzymes and receptors, aiding in the rational design of drug candidates. These computational approaches are particularly valuable in reducing experimental trial-and-error and accelerating the drug discovery process.

The versatility of (1-Methoxycyclopentyl)methanol extends beyond pharmaceutical applications. In materials science, for example, it has been investigated as a precursor for polymers with unique mechanical properties. The cyclopentyl moiety contributes to rigidity, while the functional groups allow for polymerization through various mechanisms, including ring-opening polymerization or radical-initiated reactions.

In conclusion, (1-Methoxycyclopentyl)methanol (CAS No. 1355355-84-8) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural features make it an ideal candidate for synthetic chemistry applications, particularly in the development of novel pharmaceuticals. As research continues to uncover new methodologies for its synthesis and functionalization, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical research.